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Compound of Interest

Compound Name: Cyclopentene

Cat. No.: B043876 Get Quote

An In-depth Technical Guide to the Health and Safety of Cyclopentene for Researchers

This guide provides comprehensive health and safety information for cyclopentene, tailored

for researchers, scientists, and professionals in drug development. It covers the substance's

hazardous properties, exposure controls, and emergency procedures, with quantitative data

summarized for clarity and key procedural workflows visualized.

Chemical and Physical Properties
Cyclopentene is a colorless, highly flammable liquid with a petroleum-like odor.[1][2][3] It is

less dense than water and is insoluble in water.[1][4][5] Its vapor is heavier than air, which can

lead to accumulation in low-lying areas and travel to distant ignition sources.[1][6]

Table 1: Physical and Chemical Properties of Cyclopentene
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Property Value Source(s)

Molecular Formula C₅H₈ [1]

Molecular Weight 68.12 g/mol [1][5]

Boiling Point
44-46 °C (112 °F) at 760

mmHg
[1][2][7]

Melting Point -135 °C (-211 °F) [2][4][5]

Flash Point < -29 °C (< -20 °F) [4]

Specific Gravity 0.774 at 20°C (water = 1) [1]

Vapor Pressure 380 mmHg at 20°C [5]

Autoignition Temperature 395 °C (743 °F) [8]

Lower Explosive Limit (LEL) 1.5% [9]

Upper Explosive Limit (UEL) 8.7% [10][11]

Water Solubility Insoluble/Immiscible [1][4][7]

Hazard Identification and Classification
Cyclopentene is classified as a hazardous substance, primarily due to its high flammability

and potential health effects.[4][9][12]

GHS Classification:

Flammable Liquids: Category 2 (H225: Highly flammable liquid and vapor)[4][12]

Acute Toxicity, Oral: Category 4 (H302: Harmful if swallowed)[4][12]

Acute Toxicity, Dermal: Category 4 (H312: Harmful in contact with skin)[4][12]

Skin Corrosion/Irritation: Category 2 (H315: Causes skin irritation)[4][12]

Aspiration Hazard: Category 1 (H304: May be fatal if swallowed and enters airways)[4][12]
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The primary hazards associated with cyclopentene are its extreme flammability and the risk of

aspiration if ingested.[2][9][12] Long-term contact with air and light may lead to the formation of

explosive peroxides.[9]

Primary Hazards of Cyclopentene
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Primary Hazards of Cyclopentene

Toxicological Information
Exposure to cyclopentene can occur through inhalation, ingestion, or skin contact.[1] It may

be harmful by all these routes.[1][12] Inhalation of high concentrations can have a narcotic
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effect, causing dizziness and drowsiness.[1][9]

Table 2: Acute Toxicity Data for Cyclopentene

Route Species Value Source(s)

Oral LD50 Rat 1652.1 mg/kg [12]

Dermal LD50 Rabbit 1227.5 mg/kg [12]

Inhalation LC50/4h Rat >22.9 mg/L [12]

LD50: Lethal Dose, 50%. The dose required to kill half the members of a tested population.

LC50: Lethal Concentration, 50%. The concentration of a chemical in the air that kills 50% of

the test animals during the observation period.

Exposure Controls and Personal Protection
To minimize exposure, cyclopentene should be handled in a well-ventilated area, preferably

within a chemical fume hood.[10][13] Engineering controls such as local exhaust ventilation

should be used to maintain airborne concentrations below exposure limits.[14] All equipment

used when handling the product must be grounded to prevent static discharge.[1][15]

Table 3: Exposure Limits for Cyclopentane (as a related substance)

Organization Limit Type Value Source(s)

NIOSH REL TWA (10-hour)
600 ppm (1720

mg/m³)
[10]

ACGIH TLV TWA (8-hour) 600 ppm [14]

Note: Specific exposure limits for cyclopentene were not found; limits for the structurally

similar and less volatile compound cyclopentane are provided for guidance.

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles or a face shield are required.[14][16]
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Skin Protection: Solvent-resistant gloves (e.g., Nitrile rubber) and protective clothing are

necessary to prevent skin contact.[14][17]

Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator with an

organic vapor cartridge (Type AX filter) is recommended.[9][17]

Experimental Protocol: Safe Handling in a Research
Laboratory
This protocol outlines the standard procedure for safely handling cyclopentene in a research

setting. Adherence to these steps is critical to minimize risks.

5.1 Materials and Equipment

Cyclopentene (in a tightly sealed, appropriate container)

Chemical fume hood

Grounded dispensing equipment (e.g., bonded transfer lines, non-sparking tools)[13][15]

Appropriate glassware

Spill kit (containing non-combustible absorbent material like sand or vermiculite)[14][15]

Personal Protective Equipment (as specified in Section 4.0)

Fire extinguisher (Dry chemical, CO₂, or alcohol-resistant foam type)[1][15]

5.2 Procedure

Preparation:

Ensure the work area is clean and free of clutter.

Verify that the chemical fume hood is functioning correctly.

Confirm that a safety shower and eyewash station are accessible.[13]
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Don all required PPE before entering the work area.

Eliminate all potential ignition sources (open flames, hot surfaces, sparks) from the

immediate vicinity.[12][18]

Handling and Dispensing:

Perform all manipulations of cyclopentene inside the chemical fume hood.

Ground and bond the storage container and receiving vessel before transferring the liquid

to prevent static electricity buildup.[13][18]

Open the container slowly to vent any pressure buildup.[9]

Use only non-sparking tools for transfers.[4][13]

Dispense the required amount of cyclopentene carefully, avoiding splashes.

Tightly reseal the container immediately after use.

Post-Handling:

Keep the container in a cool, well-ventilated, flame-proof area.[9][18]

Store away from strong oxidizing agents.[7][14]

Decontaminate any surfaces that may have come into contact with cyclopentene.

Dispose of any contaminated materials (e.g., pipette tips, absorbent pads) in a designated

hazardous waste container.[18]

Remove PPE in the correct order and wash hands thoroughly with soap and water.
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First-Aid and Emergency Procedures
Table 4: First-Aid Measures for Cyclopentene Exposure

Exposure Route First-Aid Procedure Source(s)

Inhalation

Move victim to fresh air. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

immediate medical attention.

[1][4]

Skin Contact

Immediately wash with water

and soap and rinse thoroughly.

Remove contaminated

clothing. Seek medical

attention if irritation occurs.

[4][12]

Eye Contact

Rinse opened eye for several

minutes under running water.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek medical

attention.

[12][18]

Ingestion

Do NOT induce vomiting.

Rinse mouth. Seek immediate

medical attention. Aspiration

hazard is a major concern.

[4][18]

Fire-Fighting Measures:

For small fires, use dry chemical, CO₂, water spray, or regular foam.[1][15]

For large fires, use water spray, fog, or regular foam.[1]

Water spray may be inefficient due to the low flash point.[1]

Firefighters should wear positive-pressure self-contained breathing apparatus (SCBA).[15]
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Containers may explode in a fire; keep them cool with a water spray.[14]

Spill Response:

Evacuate personnel and remove all ignition sources.[9][14]

Ventilate the area.

Prevent the spill from entering waterways or sewers.[15]

Absorb the spill with a non-combustible material such as dry earth, sand, or vermiculite and

transfer it to a sealed container for disposal.[14][15]

Use clean, non-sparking tools to collect the absorbed material.[15]

Storage and Disposal
Storage:

Store in a cool, dry, well-ventilated, and flame-proof area.[9][18]

Keep containers tightly closed.[12][18]

Keep away from heat, sparks, open flames, and other ignition sources.[9][12]

Store separately from strong oxidizing agents.[14][19]

Disposal:

Dispose of cyclopentene and its containers in accordance with local, state, and federal

regulations.[18][20]

Waste should be handled by a licensed hazardous waste disposal company.[18]

Do not dispose of it into the environment or sewer systems.[6][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b043876#cyclopentene-health-and-safety-information-
for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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